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Compound of Interest

Compound Name: Stephodeline

Cat. No.: B15288960

L-Stepholidine

L-Stepholidine is a naturally occurring alkaloid with known effects on the central nervous
system, particularly involving dopamine receptors.

o Dopamine Receptor Modulation: It acts as a dopamine D1 receptor agonist and a D2
receptor antagonist. This dual action is a key area of research for its potential therapeutic
effects.

» Neuroprotective Effects: Research suggests L-Stepholidine may have neuroprotective
properties through an anti-oxidative mechanism.

Sophoridine

Sophoridine is a quinolizidine alkaloid that has demonstrated anti-inflammatory effects.

» Anti-Inflammatory Action: It has been shown to inhibit the production of various inflammatory
mediators.[1]

o Cytokine Inhibition: Specifically, it can suppress the production of tumor necrosis factor-alpha
(TNF-0), prostaglandin E2 (PGEZ2), and interleukin-8 (IL-8).[1]

Request for Clarification

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15288960?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4000653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4000653/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To proceed with generating a detailed technical guide that meets the specified requirements,
please confirm the correct name of the compound of interest. If "Stephodeline” is correct, any
additional identifying information, such as a chemical structure, CAS number, or associated
research institution, would be beneficial.

Upon receiving the correct compound name, a comprehensive guide will be developed,
including:

 Structured tables summarizing all quantitative data.

» Detailed experimental protocols for key cited experiments.

o Graphviz diagrams illustrating signaling pathways and experimental workflows, adhering to
all specified formatting and color-contrast rules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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